![molecular formula C12H11FN2OS B2987717 N-[5-(4-fluorobenzyl)-1,3-thiazol-2-yl]acetamide CAS No. 292160-95-3](/img/structure/B2987717.png)
N-[5-(4-fluorobenzyl)-1,3-thiazol-2-yl]acetamide
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Description
“N-[5-(4-fluorobenzyl)-1,3-thiazol-2-yl]acetamide” is a chemical compound that belongs to the class of organic compounds known as carboximidic acids . These are organic acids with the general formula RC(=N)-OH (R=H, organic group) . It’s important to note that the specific properties and potential applications of this compound may vary based on its molecular structure and other factors .
Molecular Structure Analysis
The molecular structure of a compound like “this compound” can be determined using techniques such as 1H NMR, 13C NMR, and HRMS . These techniques provide detailed information about the compound’s atomic composition and arrangement .Chemical Reactions Analysis
The chemical reactions involving “this compound” can be complex and varied. For example, benzothiazole derivatives have been synthesized through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc .Scientific Research Applications
Anticonvulsant Activity
N-[5-(4-fluorobenzyl)-1,3-thiazol-2-yl]acetamide derivatives have shown potential as anticonvulsant agents. For instance, Liu et al. (2016) synthesized new benztriazoles with heterocycle substituents, exhibiting potent anticonvulsant activity and lower neurotoxicity compared to standard drugs (Liu, Zhang, Jin, & Quan, 2016). Additionally, Kohn et al. (1993) explored alpha-heterocyclic alpha-acetamido-N-benzylacetamide derivatives, which demonstrated outstanding activity in seizure tests in mice, comparable to phenytoin (Kohn, Sawhney, Bardel, Robertson, & Leander, 1993).
Anticancer and Antimicrobial Potential
Compounds related to this compound have been evaluated for their anticancer and antimicrobial activities. For example, Fallah-Tafti et al. (2011) synthesized thiazolyl N-benzyl-substituted acetamide derivatives, investigating their inhibitory activities on Src kinase and their effects on cancer cell proliferation (Fallah-Tafti, Foroumadi, Tiwari, Shirazi, Hangauer, Bu, Akbarzadeh, Parang, & Shafiee, 2011). Additionally, Alsantali et al. (2020) focused on fluorene-based thiazole derivatives, which displayed significant cytotoxic activity against cancer cell lines and potent antimicrobial effects (Alsantali, Hussein, Obaid, Morad, Altass, Alharbi, Hameed, Jassas, Abourehab, Asghar, & Moussa, 2020).
Inhibition of α-Glucosidase Enzyme
Koppireddi et al. (2014) synthesized a series of N-(4-aryl-1,3-thiazol-2-yl)-2-(2,4-dioxo-1,3-thiazolidin-5-yl)acetamides, which exhibited significant inhibition of α-glucosidase enzyme, suggesting their potential as antidiabetic agents (Koppireddi, Avula, Tiwari, Ali, & Yadla, 2014).
properties
IUPAC Name |
N-[5-[(4-fluorophenyl)methyl]-1,3-thiazol-2-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11FN2OS/c1-8(16)15-12-14-7-11(17-12)6-9-2-4-10(13)5-3-9/h2-5,7H,6H2,1H3,(H,14,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ICBMZBNXZBUEGL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=NC=C(S1)CC2=CC=C(C=C2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11FN2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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